![molecular formula C5H8FNO2 B2820519 (2S,3R)-3-Fluoropyrrolidine-2-carboxylic acid CAS No. 2199280-76-5](/img/structure/B2820519.png)
(2S,3R)-3-Fluoropyrrolidine-2-carboxylic acid
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Overview
Description
“(2S,3R)-3-Fluoropyrrolidine-2-carboxylic acid” is a chemical compound with the molecular formula C5H8FNO2 . It has a molecular weight of 133.12 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C5H8FNO2/c6-3-1-2-7-4(3)5(8)9/h3-4,7H,1-2H2,(H,8,9)/t3-,4-/m1/s1 . The InChI key is WLGLSRHRSYWDST-QWWZWVQMSA-N .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Antibacterial Agents
Compounds similar to (2S,3R)-3-Fluoropyrrolidine-2-carboxylic acid have been synthesized and evaluated for their antibacterial activity. For example, pyridonecarboxylic acids, which share structural features with this compound, have been explored for their potent antibacterial properties. These compounds have shown significant activity in both in vitro and in vivo screenings, indicating their potential as antibacterial agents (Egawa et al., 1984).
Fluorination Reagents and Reactions
Another application is in the field of synthetic organic chemistry, where boron trifluoride etherate, a common reagent, has been utilized as an efficient fluorinating agent in intramolecular aminofluorination reactions. This process is instrumental in synthesizing 3-fluoropyrrolidines, which are valuable intermediates for medicinal chemistry (Cui et al., 2014).
Synthons in Medicinal Chemistry
4-Fluoropyrrolidine derivatives, including those related to this compound, have been identified as useful synthons in medicinal chemistry. They have been particularly highlighted for their application in the synthesis of dipeptidyl peptidase IV inhibitors, showcasing the utility of these compounds in the development of therapeutic agents (Singh & Umemoto, 2011).
Amino Acid Derivatives and Peptide Research
Research into amino acid derivatives, including the preparation of (2S,3S)- and (2R,3S)-2-fluoro and of (3S)-2,2-difluoro-3-amino carboxylic acid derivatives, illustrates the diversity of applications for compounds related to this compound. These derivatives have been incorporated into tetrahydropyrimidin-4(1H)-ones, and in open-chain and cyclic β-peptides, providing valuable insights into the structural requirements for biological activity (Yoshinari et al., 2011).
Fluorescent and Colorimetric Probes
Compounds structurally related to this compound have been investigated for their potential as fluorescent and colorimetric probes. These studies aim to develop sensitive and selective methods for detecting various biological and chemical entities, enhancing our capabilities in biochemical analysis and imaging (Petrovskaia et al., 2001).
Safety and Hazards
The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful . The hazard statements associated with it are H315 (causes skin irritation), H318 (causes serious eye damage), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
Properties
IUPAC Name |
(2S,3R)-3-fluoropyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8FNO2/c6-3-1-2-7-4(3)5(8)9/h3-4,7H,1-2H2,(H,8,9)/t3-,4-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGLSRHRSYWDST-QWWZWVQMSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C1F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN[C@H]([C@@H]1F)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2199280-76-5 |
Source
|
Record name | rac-(2R,3S)-3-fluoropyrrolidine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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